5-Tert-butyl-2-methylsulfanyl-1,3-benzoxazole
Overview
Description
5-Tert-butyl-2-methylsulfanyl-1,3-benzoxazole, also known as Tinopal® OB, is a high molecular weight optical brightener or fluorescent whitening agent of the thiophenediyl benzoxazole class . It offers excellent resistance to heat, exceptional whitening properties, good light fastness, and low volatility . It is readily soluble in organic solvents and features good compatibility in various substrates .
Synthesis Analysis
The synthesis of benzoxazoles, including 5-Tert-butyl-2-methylsulfanyl-1,3-benzoxazole, often involves the use of o-amino(thio)phenols and aldehydes . A simple, green, and efficient method enables the synthesis of benzoxazoles using samarium triflate as a reusable acid catalyst under mild reaction conditions in an aqueous medium .Molecular Structure Analysis
The molecular structure of 5-Tert-butyl-2-methylsulfanyl-1,3-benzoxazole is characterized by a thiophenediyl benzoxazole class . It has a brilliant bluish cast .Chemical Reactions Analysis
Tinopal OB CO, a fluorescent optical brightener, provides excellent heat resistance, high chemical stability, and brilliant bluish whitening effects with good compatibility in a wide range of resins for coating and printing ink applications .Physical And Chemical Properties Analysis
5-Tert-butyl-2-methylsulfanyl-1,3-benzoxazole appears as a yellow powder . It has a molecular weight of 430.6 g/mol and a density of 1.26 g/cm3 at 20°C . Its melting range is 196 – 203°C . It is soluble in various solvents at 20°C .Mechanism of Action
The mechanism of action of 5-Tert-butyl-2-methylsulfanyl-1,3-benzoxazole is primarily based on its optical brightening properties. It intensifies the degree of whiteness in white and pastel tone paints, masks the yellowish inherent color and intensifies the brilliance of white and colored base coats in clear coats and overprint varnishes .
Safety and Hazards
Future Directions
5-Tert-butyl-2-methylsulfanyl-1,3-benzoxazole is highly effective in polymer substrates such as engineering plastics, polyesters, polycarbonate, polyamides, and acrylics, thermoplastic polyurethane, polyvinylchloride, styrene homo- and copolymers, polyolefins, and other organic substrates . It is used in synthetic leather, adhesives, and packaging applications . Its future directions may include expanding its applications in other areas where its optical brightening properties can be utilized.
properties
IUPAC Name |
5-tert-butyl-2-methylsulfanyl-1,3-benzoxazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NOS/c1-12(2,3)8-5-6-10-9(7-8)13-11(14-10)15-4/h5-7H,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MOPKYTAWWKHMFY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC2=C(C=C1)OC(=N2)SC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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